3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

• IUPAC Name: 3-hydroxy-2-(3-oxo-1H-isoindol-2-yl)propanoic acid
• InChI: InChI=1S/C11H11NO4/c13-6-9(11(15)16)12-5-7-3-1-2-4-8(7)10(12)14/h1-4,9,13H,5-6H2,(H,15,16)
• InChI Key: SPWNTEGMFQBKPE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1C(CO)C(=O)O
• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• CAS No.: 101004-94-8

Description

3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.212. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Chemical Rearrangements and Derivative Formation : Research has explored the rearrangement of S-(1(3H)-isobenzofuranone-3-yl)isothiuronium bromides, leading to various compounds including 3-hydroxy-2,3-dihydro-1H-isoindol-1-ones, which are structurally related to 3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid. This study reveals insights into the molecular transformations and derivative synthesis of related isoindolone compounds (Váňa, Sedlák, Padělková, & Hanusek, 2012).

• Structural Characterization : The compound 3-[1-(4-methylphenyl)-3-oxo-1,3,4,5,6,7-hexahydro-2H-isoindol-2-yl]propanoic acid was synthesized and structurally characterized. This research provides valuable information on the structural features and analytical characterization of compounds closely related to the one , highlighting the importance of NMR and mass spectroscopy in understanding these compounds' structures (Csende, Jekő, & Porkoláb, 2011).

• Three-Component Synthesis Methodology : A study demonstrated an efficient synthesis of 3-(1,3,4-oxadiazol-2-yl)-3-hydroxy-1,3-dihydro-2H-indol-2-ones, showcasing a method that may be applicable or relevant to the synthesis of this compound. This highlights the utility of multi-component reactions in synthesizing complex organic compounds (Adib, Sheikhi, Kavoosi, & Bijanzadeh, 2010).

Biological and Pharmacological Exploration

• Analytical Methods for Pharmaceutical Compounds : A study focused on the analytical methods for quality control of active pharmaceutical ingredients, including derivatives of 3-(2-methyl-4-oxo-1,4-dihydroquinoline-3-yl) propanoic acid, which bears structural similarities to the compound . This research is crucial for ensuring the quality and efficacy of pharmaceuticals derived from similar compounds (Zubkov et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound, also known as Lenalidomide , is the ubiquitin E3 ligase cereblon . This enzyme plays a crucial role in the ubiquitin-proteasome system, which is responsible for protein degradation within cells .

Mode of Action

Lenalidomide acts as a ligand for cereblon . It binds to this enzyme and induces it to degrade the Ikaros transcription factors IKAROS family zinc finger 1 (IKZF1) and IKZF3 . These transcription factors are essential for the development and function of many immune cells, including T cells and natural killer cells .

Biochemical Pathways

The degradation of IKZF1 and IKZF3 disrupts the normal functioning of immune cells, leading to a variety of downstream effects. For instance, the loss of these transcription factors can impair the immune response, potentially making the body more susceptible to infections .

Pharmacokinetics

It is known that the compound is soluble in dmso , which suggests that it may be well-absorbed in the body

Result of Action

The action of Lenalidomide leads to the degradation of IKZF1 and IKZF3, which can have profound effects on the immune system. This can result in immunomodulatory effects , making Lenalidomide a potential treatment for conditions like multiple myeloma .